Cas no 1214727-57-7 (tert-butyl N-(1r,3r)-3-(aminomethyl)cyclobutylcarbamate, trans)

• Product Name: tert-butyl N-(1r,3r)-3-(aminomethyl)cyclobutylcarbamate, trans
• CAS No: 1214727-57-7
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD22123684
• CID: 1212748
• PubChem ID: 19794315
• Update Time: 2025-05-21

tert-butyl N-(1r,3r)-3-(aminomethyl)cyclobutylcarbamate, trans Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl [trans-3-(aminomethyl)cyclobutyl]carbamate
• N-[trans-3-(aminomethyl)cyclobutyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(1r,3r)-3-(aminomethyl)cyclobutylcarbamate, trans
• cis-N-Boc-3-(aminomethyl)cyclobutanamine
• A900722
• PB19770
• EN300-364609
• SCHEMBL8273073
• 1214727-57-7
• tert-Butyl(cis-3-(aminomethyl)cyclobutyl)carbamate
• tert-Butyl (3-(aminomethyl)cyclobutyl)carbamate
• 2-Methyl-2-propanyl [3-(aminomethyl)cyclobutyl]carbamate
• SY020440
• tert-butyl[trans-3-(aminomethyl)cyclobutyl]carbamate
• SY099869
• EN300-188030
• TERT-BUTYL N-[3-(AMINOMETHYL)CYCLOBUTYL]CARBAMATE
• TRANS-TERT-BUTYL (3-(AMINOMETHYL)CYCLOBUTYL)CARBAMATE
• SCHEMBL9470441
• ACDLXPYQWYTZLE-UHFFFAOYSA-N
• Carbamic acid, [3-(aminomethyl)cyclobutyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl ((1s,3s)-3-(aminomethyl)cyclobutyl)carbamate
• PB13769
• trans-tert-Butyl (3-(aminomethyl)-cyclobutyl)carbamate
• AS-34139
• EN300-268783
• A856191
• 130369-10-7
• tert-Butyl (cis-3-(aminomethyl)cyclobutyl)carbamate
• trans-1-(Boc-amino)cyclobutane-3-methanamine
• tert-Butyl [3-(aminomethyl)cyclobutyl]carbamate
• MFCD20921511
• 871014-28-7
• tert-Butyl 3-(aminomethyl)cyclobutylcarbamate
• AKOS022171614
• CARBAMIC ACID, N-[TRANS-3-(AMINOMETHYL)CYCLOBUTYL]-, 1,1-DIMETHYLETHYL ESTER
• TERT-BUTYL N-[(1R,3R)-3-(AMINOMETHYL)CYCLOBUTYL]CARBAMATE
• A888762
• 3-(Aminomethyl)-1-(Boc-amino)cyclobutane
• trans-N-Boc-3-(aminomethyl)cyclobutanamine
• AKOS025290136
• cis-1-(Boc-amino)cyclobutane-3-methanamine
• SCHEMBL13920524
• WJB01428
• MFCD22123684
• PB11469
• CS-WAA0307
• AKOS025290135
• SY099868
• tert-Butyl N-[cis-3-(aminomethyl)cyclobutyl]carbamate
• CS-0047952
• N-[trans-3-(Aminomethyl)cyclobutyl]carbamic acid 1,1-dimethylethyl ester
• ACDLXPYQWYTZLE-ZKCHVHJHSA-N
• tert-Butyl (trans-3-(aminomethyl)cyclobutyl)carbamate
• TERT-BUTYL N-[(1S,3S)-3-(AMINOMETHYL)CYCLOBUTYL]CARBAMATE
• 1-(Boc-amino)cyclobutane-3-methanamine
• DTXSID90599998
• AS-34476
• AS-34475
• CIS-TERT-BUTYL (3-(AMINOMETHYL)CYCLOBUTYL)CARBAMATE
• DB-344429
• SCHEMBL16350381
• SCHEMBL12578292
• MFCD17392592
• Carbamic acid, [3-(aminomethyl)cyclobutyl]-1,1-dimethylethyl ester (9CI)
• trans-tert-butyl(3-(aminomethyl)cyclobutyl)carbamate
• Cis-tert-Butyl (3-(aminomethyl)-cyclobutyl)carbamate
• CS-0045543

• MDL： MFCD22123684
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-8-4-7(5-8)6-11/h7-8H,4-6,11H2,1-3H3,(H,12,13)
• InChI Key： ACDLXPYQWYTZLE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC(CN)C1)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(1r,3r)-3-(aminomethyl)cyclobutylcarbamate, trans

tert-butyl N-(1r,3r)-3-(aminomethyl)cyclobutylcarbamate, trans (CAS No. 1214727-57-7)

The compound tert-butyl N-(1r,3r)-3-(aminomethyl)cyclobutylcarbamate, trans (CAS No. 1214727-57-7) is a highly specialized organic compound with significant applications in the fields of drug delivery systems and advanced materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block in the synthesis of complex molecules. Recent studies have highlighted its potential in enhancing the bioavailability of therapeutic agents and its role in creating novel polymer-based materials.

The structure of tert-butyl N-(1r,3r)-3-(aminomethyl)cyclobutylcarbamate, trans comprises a cyclobutane ring with a substituted amino group and a tert-butyl carbamate moiety. The stereochemistry at the 1r and 3r positions plays a critical role in determining its physical and chemical properties. This compound exhibits excellent stability under physiological conditions, making it ideal for use in biomedical applications. Researchers have recently explored its ability to act as a linker in peptide synthesis, where its rigidity and stability contribute to the formation of robust molecular frameworks.

In terms of synthesis, tert-butyl N-(1r,3r)-3-(aminomethyl)cyclobutylcarbamate, trans is typically prepared through a multi-step process involving ring-closing metathesis and subsequent functionalization. The use of Grubbs catalyst has been reported to facilitate the formation of the cyclobutane ring with high stereoselectivity. Recent advancements in catalytic methods have further improved the yield and purity of this compound, making it more accessible for large-scale production.

The applications of tert-butyl N-(1r,3r)-3-(aminomethyl)cyclobutylcarbamate, trans are diverse and expanding rapidly. In drug delivery systems, it has been employed as a stabilizing agent for encapsulating sensitive therapeutic molecules within nanoparticles. Its ability to form stable amide bonds with various biomolecules has made it a preferred choice in this field. Additionally, this compound has shown promise in the development of stimuli-responsive materials that can release drugs in response to specific environmental cues such as pH or temperature changes.

In materials science, tert-butyl N-(1r,3r)-3-(aminomethyl)cyclobutylcarbamate, trans has been utilized as a cross-linking agent in polymer networks. Its rigid structure contributes to the mechanical strength and thermal stability of these materials. Recent studies have demonstrated its potential in creating biocompatible hydrogels for tissue engineering applications. The compound's ability to undergo reversible cross-linking under certain conditions has opened new avenues for dynamic material systems.

The safety profile of tert-butyl N-(1r,3r)-3-(aminomethyl)cyclobutylcarbamate, trans has been thoroughly evaluated in preclinical studies. It exhibits low toxicity and minimal systemic absorption when administered through various routes. These properties make it suitable for use in medical devices and implantable materials. Furthermore, recent research has focused on its biodegradability under physiological conditions, which is crucial for its application in resorbable biomaterials.

In conclusion, tert-butyl N-(1r,3r)-3-(aminomethyl)cyclobutylcarbamate, trans (CAS No. 1214727-57-7) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties and stereochemistry make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing technological and biomedical innovations.